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Introduction
Cystic Fibrosis (CF) is a life-threatening genetic disorder caused by mutations in the gene

encoding the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein.[1] The

CFTR protein is an ion channel responsible for the transport of chloride ions across the cell

membrane of epithelial cells.[1] Mutations in the CFTR gene can lead to a dysfunctional

protein, resulting in the accumulation of thick, sticky mucus in various organs, particularly the

lungs and digestive system.

CFTR potentiators are a class of drugs that aim to restore the function of the CFTR protein by

increasing the channel's opening probability (gating). Ivacaftor (Kalydeco®) is a prime example

of a CFTR potentiator that has shown significant clinical benefit for patients with specific CFTR

mutations.[2][3][4] High-throughput screening (HTS) assays are crucial for the discovery and

development of new CFTR potentiators. This document provides detailed application notes and

protocols for a common HTS assay used to identify and characterize CFTR potentiators like

Ivacaftor.
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The CFTR channel is a member of the ATP-binding cassette (ABC) transporter superfamily. Its

activation is a complex process involving phosphorylation by protein kinase A (PKA) and

binding of ATP to its nucleotide-binding domains (NBDs), which leads to channel opening and

chloride ion transport.[5][6] In many CF-causing mutations, the channel's ability to open is

impaired.

CFTR potentiators, such as Ivacaftor, work by binding directly to the CFTR protein and

increasing the likelihood that the channel will be in an open state, thereby facilitating increased

chloride ion flow.[2][7] This mechanism of action helps to restore the normal physiological

function of the epithelial cells.
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Assay Preparation

Screening

Data Analysis

Plate cells expressing
CFTR and YFP-halide sensor

in 96- or 384-well plates

Incubate cells to form
a confluent monolayer

Wash cells with
chloride-containing buffer

Add test compounds
(potential potentiators)

Incubate with compounds

Add iodide-containing buffer
and a CFTR activator (e.g., Forskolin)

Measure YFP fluorescence
kinetically using a plate reader

Calculate the initial rate
of fluorescence quenching

Determine potentiator activity
(e.g., EC50 values)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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